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Compound of Interest

Compound Name: SKLB-197

Cat. No.: B10829479

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential logistical information and a step-by-step operational
plan for the proper disposal of SKLB-197, a potent and highly selective ATR kinase inhibitor.[1]
[2] Adherence to these procedures is critical for minimizing environmental impact and
safeguarding personnel.

Understanding SKLB-197: Essential Information

SKLB-197 is a research-use-only compound with significant biological activity.[3][4] While
specific disposal protocols for SKLB-197 are not publicly detailed, the following procedures are
based on best practices for the disposal of hazardous chemical waste in a laboratory setting.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines and regulations that apply to your location.

Step-by-Step Disposal Protocol

o Personal Protective Equipment (PPE): Before handling SKLB-197 for disposal, ensure you
are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

+ Waste Segregation:
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o Solid Waste: Collect any solid SKLB-197, contaminated personal protective equipment
(e.g., gloves, weigh boats), and other contaminated materials in a designated, clearly
labeled hazardous waste container.

o Liquid Waste: Solutions containing SKLB-197 should be collected in a separate, leak-
proof, and chemically compatible hazardous waste container. Do not mix with other
incompatible waste streams.[5]

o Sharps Waste: Any needles, syringes, or other sharps contaminated with SKLB-197 must
be disposed of in a designated sharps container.

o Container Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name (SKLB-197), the concentration, and the date of
accumulation.

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from general laboratory traffic. Ensure containers are kept closed except when adding waste.

[5]

e Scheduling Waste Pickup: Contact your institution's EHS department to schedule a pickup
for the hazardous waste. Do not dispose of SKLB-197 down the drain or in the regular trash.

[5]

Logical Workflow for SKLB-197 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SKLB-197.
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Start: SKLB-197 Waste Generated

Don Appropriate PPE

Identify Waste Type

Solid Waste (e.g., powder, contaminated labware) Liquid Waste (e.g., solutions) Sharps Waste (e.g., needles)

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container Collect in Labeled Sharps Container

Store in Designated Hazardous Waste Area

Schedule Waste Pickup with EHS

End: Proper Disposal

Click to download full resolution via product page
SKLB-197 Disposal Workflow

Emergency Procedures: Spills and Exposure
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In the event of a spill or accidental exposure to SKLB-197, follow these immediate safety
measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

 Inhalation: Move to fresh air. If you feel unwell, seek medical advice.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

For large spills, evacuate the area and contact your institution's EHS department immediately.

Quantitative Data

Currently, there is no publicly available quantitative data specifically pertaining to the disposal
of SKLB-197, such as permissible concentration limits for disposal or specific degradation
data. Researchers should operate under the assumption that it is a potent compound and
handle it with care, minimizing the generation of waste whenever possible.

Experimental Protocols

Detailed experimental protocols for the degradation or neutralization of SKLB-197 for disposal
purposes are not available in the public domain. The recommended procedure is to treat it as
hazardous chemical waste and arrange for its disposal through a certified hazardous waste
management service, as coordinated by your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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